Cas no 132898-37-4 (Bis[(2,6-dinitrophenyl)methyl] benzene-1,3-disulfonate)

Bis[(2,6-dinitrophenyl)methyl] benzene-1,3-disulfonate structure
132898-37-4 structure
Product Name:Bis[(2,6-dinitrophenyl)methyl] benzene-1,3-disulfonate
CAS No:132898-37-4
MF:C20H14N4O14S2
MW:598.473562717438
CID:2770590
PubChem ID:71341035
Update Time:2025-04-21

Bis[(2,6-dinitrophenyl)methyl] benzene-1,3-disulfonate Chemical and Physical Properties

Names and Identifiers

    • 132898-37-4
    • DTXSID30768060
    • Bis[(2,6-dinitrophenyl)methyl] benzene-1,3-disulfonate
    • Inchi: 1S/C20H14N4O14S2/c25-21(26)17-6-2-7-18(22(27)28)15(17)11-37-39(33,34)13-4-1-5-14(10-13)40(35,36)38-12-16-19(23(29)30)8-3-9-20(16)24(31)32/h1-10H,11-12H2
    • InChI Key: JRKBARVPPQIJRZ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C=1)S(=O)(=O)OCC1C(=CC=CC=1[N+](=O)[O-])[N+](=O)[O-])(=O)(=O)OCC1C(=CC=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 597.99479348Da
  • Monoisotopic Mass: 597.99479348Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 8
  • Complexity: 1030
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 287Ų
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